Cas no 113085-06-6 (2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI))

• Product Name: 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI)
• CAS No: 113085-06-6
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• CID: 173311
• Update Time: 2025-04-19

2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI)
• 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, ra...
• tocopheroxy radical
• (-)-THUJONE TECH.
• (1S,4R)-thujan-3-one
• 4-methyl-1-(1-methylethyl)-bicyclo[3.1.0]hexan-3-on
• 4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one
• 4-methyl-1-propan-2-yl-bicyclo[3.1.0]hexan-3-one
• 5-isopropyl-2-methyl-bicyclo[3.1.0]hex-3-one
• Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-
• Chrysanthone
• Thujan-3-on
• thujan-3-one
• Thujone-a+b

• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3
• InChI Key： GVJHHUAWPYXKBD-UHFFFAOYSA-N
• SMILES： C1(C)(CCCC(C)CCCC(C)CCCC(C)C)OC2=C(C(C)=C(O)C(C)=C2C)CC1

Computed Properties

• Exact Mass: 430.3813

Experimental Properties

• PSA: 29.46